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1-Phenylcyclopropanamine
Compound Name:
Hydrochloride

Cat. No. B1205637

For Researchers, Scientists, and Drug Development Professionals

l. Introduction

1-Phenylcyclopropanamine Hydrochloride is a versatile compound with significant potential
in neuroscience research.[1] Its unique chemical structure, featuring a phenyl group attached to
a cyclopropylamine moiety, makes it a valuable tool for investigating various neurological
processes.[1] Primarily recognized as a mechanism-based inactivator of monoamine oxidase
(MAO), this compound and its analogs also show potential interactions with other key targets in
the central nervous system, including the dopamine transporter (DAT) and the N-methyl-D-
aspartate (NMDA) receptor. These interactions suggest its utility in studying mood disorders,
neurodegenerative diseases, and substance abuse.

These application notes provide a comprehensive overview of the use of 1-
Phenylcyclopropanamine Hydrochloride in neuroscience research, including its
physicochemical properties, known mechanisms of action, and detailed protocols for its
synthesis and application in key in vitro and in vivo experimental paradigms.

Il. Physicochemical Properties and Handling
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A clear understanding of the compound's properties is crucial for experimental design and

execution.

Property Value Reference
Synonyms ;;F;?;:ml;::i/;:leopropan-l-amine e

CAS Number 73930-39-9 [1]
Molecular Formula CoH11N-HCI [1]
Molecular Weight 169.65 g/mol [1]
Appearance Off-white to yellow powder [1]

Melting Point 192-201 °C [1]

Purity =296% [1]

Storage Conditions

Store at 0-8°C

[1]

lll. Mechanism of Action and Key Neuroscience

Targets

1-Phenylcyclopropanamine Hydrochloride is known to primarily act as an irreversible

inhibitor of monoamine oxidase (MAO). Its structural similarity to phencyclidine (PCP) analogs

also suggests potential activity at the dopamine transporter (DAT) and NMDA receptors.

Monoamine Oxidase (MAO) Inhibition

1-Phenylcyclopropanamine acts as a mechanism-based inactivator of both MAO-A and MAO-

B. This irreversible inhibition leads to an increase in the synaptic levels of monoamine

neurotransmitters, including dopamine, norepinephrine, and serotonin.

 Significance in Neuroscience: The modulation of monoamine levels is a cornerstone of

treatment for depression and other mood disorders. The ability of this compound to inhibit

MAO makes it a valuable tool for studying the role of these enzymes in neuropsychiatric

conditions.

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.americanelements.com/41049-53-0-1-phenylcyclopropylamine
https://www.chemsrc.com/en/cas/773012-60-5_1668019.html
https://www.chemimpex.com/products/17927
https://www.chemimpex.com/products/17927
https://www.chemimpex.com/products/17927
https://www.chemimpex.com/products/17927
https://www.chemimpex.com/products/17927
https://www.chemimpex.com/products/17927
https://www.chemimpex.com/products/17927
https://www.benchchem.com/product/b1205637?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Below is a diagram illustrating the MAO inhibition pathway.
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Starting Material
(e.g., Phenylacetonitrile)

(Step 1: Cyclopropanation

'

@tep 2: Reduction of Nitrile)

'

(Step 3: Salt FormatiorD

Final Product
(1-Phenylcyclopropanamine Hydrochloride)
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(Prepare Striatal Membranes)

:

Incubate Membranes with
[BH]WIN 35,428 and Test Compound

Rapid Filtration to Separate
Bound and Free Radioligand

(Scintillation Counting)

( Data Analysis (ICso, Ki) )
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G’repare Acute Brain Slices)

Obtain Whole-Cell Recording
from a Target Neuron

@ecord Baseline Electrical Activi@

Bath Apply 1-Phenylcyclopropanamine
Hydrochloride

@ecord Changes in Electrical Activi@

Analyze Effects on Membrane Properties,
Synaptic Currents, and Firing Rate

Pre-Test:
Measure baseline preference for chambers

:

Conditioning:
Pair one chamber with drug, the other with vehicle

:

Post-Test:
Measure time spent in each chamber in a drug-free state
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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